N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide
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Description
N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C14H17N7O4S and its molecular weight is 379.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
This compound is often involved in the synthesis and analytical characterization of new chemical entities. For instance, McLaughlin et al. (2016) identified and characterized a related 'research chemical,' highlighting the importance of accurate identification in the field of synthetic cannabinoids (McLaughlin et al., 2016). Similarly, Jyothi and Madhavi (2019) discussed the green synthesis of novel N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives, showcasing the compound's role in developing new molecules with potential biological activities (Jyothi & Madhavi, 2019).
Antimicrobial Activity
Research into the antimicrobial properties of derivatives of this compound has shown promising results. For example, Aytemi̇r et al. (2003) synthesized amide derivatives of pyranone, which demonstrated significant antimicrobial activities, indicating the potential of such compounds in developing new antimicrobial agents (Aytemi̇r et al., 2003).
Antitumor and Inhibitory Effects
The compound's derivatives have also been studied for their antitumor properties and inhibitory effects on enzymes like carbonic anhydrase, which is crucial for understanding its potential in cancer treatment and other medical applications. Büyükkıdan et al. (2013) synthesized novel metal complexes showing strong carbonic anhydrase inhibitory properties, indicating the therapeutic potential of these complexes (Büyükkıdan et al., 2013).
Insecticidal Activity
The synthesis and evaluation of compounds for insecticidal activity is another area of application. Ohno et al. (2010) discovered that certain derivatives exhibited high insecticidal activity, underscoring the compound's potential in agrochemical applications (Ohno et al., 2010).
properties
IUPAC Name |
N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N7O4S/c1-19-10(7-11(18-19)12-9-15-3-4-16-12)8-17-13(22)20-5-6-21(14(20)23)26(2,24)25/h3-4,7,9H,5-6,8H2,1-2H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUDPROIQSNXXOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)N3CCN(C3=O)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N7O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.